Cas no 303779-99-9 ((E)-2-(2,6,6-trimethylcyclohexen-1-yl)-ethenyl (trifluoromethyl)sulfonate)

• Product Name: (E)-2-(2,6,6-trimethylcyclohexen-1-yl)-ethenyl (trifluoromethyl)sulfonate
• CAS No: 303779-99-9
• MF: C₁₂H₁₇F₃O₃S
• MW: 298.321793317795
• CID: 2926935
• PubChem ID: 85240592
• Update Time: 2025-09-25

(E)-2-(2,6,6-trimethylcyclohexen-1-yl)-ethenyl (trifluoromethyl)sulfonate Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2,6,6-trimethylcyclohexen-1-yl)-ethenyl (trifluoromethyl)sulfonate
• (E)-2-(2,2,6-trimethylcyclohexen-1-yl)ethenyl trifluoromethanesulfonate;

• Inchi： 1S/C12H17F3O3S/c1-9-5-4-7-11(2,3)10(9)6-8-18-19(16,17)12(13,14)15/h6,8H,4-5,7H2,1-3H3
• InChI Key： JBAMWTZSRCJMEW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC=CC1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 298.08500
• Monoisotopic Mass: 298.08505006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 4.97370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives